Cas no 334018-28-9 (2-Chloro-4-ethoxybenzoic Acid)

• Product Name: 2-Chloro-4-ethoxybenzoic Acid
• CAS No: 334018-28-9
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD17256595
• CID: 2083994
• Update Time: 2025-04-21

2-Chloro-4-ethoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-ethoxybenzoic Acid

• MDL： MFCD17256595
• Inchi： 1S/C9H9ClO3/c1-2-13-6-3-4-7(9(11)12)8(10)5-6/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： TVVYWGVVTSRIDM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)O)OCC

Computed Properties

• Exact Mass: 200.024
• Monoisotopic Mass: 200.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 315.5±22.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives